Cas no 1227177-68-5 (3-Cyclopropyl-2-fluoropyridine)

• Product Name: 3-Cyclopropyl-2-fluoropyridine
• CAS No: 1227177-68-5
• MF: C₈H₈FN
• MW: 137.154225349426
• MDL: MFCD20528324
• CID: 1034005
• PubChem ID: 59327024
• Update Time: 2025-10-18

3-Cyclopropyl-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-2-fluoropyridine
• AK131938
• 3-cyclopropyl-2-fluoro-pyridine
• VVFSMQRQXSDRMJ-UHFFFAOYSA-N
• Pyridine, 3-cyclopropyl-2-fluoro-
• RL01041
• FCH1418660
• AX8252861
• ST2410659
• Y3884

• MDL： MFCD20528324
• Inchi： 1S/C8H8FN/c9-8-7(6-3-4-6)2-1-5-10-8/h1-2,5-6H,3-4H2
• InChI Key： VVFSMQRQXSDRMJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-Cyclopropyl-2-fluoropyridine

Introduction to 3-Cyclopropyl-2-fluoropyridine (CAS No: 1227177-68-5)

3-Cyclopropyl-2-fluoropyridine, identified by its Chemical Abstracts Service (CAS) number 1227177-68-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug discovery. The structural features of 3-cyclopropyl-2-fluoropyridine, particularly the presence of a cyclopropyl group and a fluorine atom at the 2-position of the pyridine ring, contribute to its unique chemical properties and potential applications.

The fluoropyridine scaffold is particularly intriguing due to the electronic and steric effects imposed by the fluorine substituent. Fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing metabolic stability, lipophilicity, and binding affinity. In 3-cyclopropyl-2-fluoropyridine, the combination of the cyclopropyl group and the fluorine atom creates a molecule with distinct interactome properties, making it a valuable scaffold for medicinal chemists seeking to develop novel bioactive compounds.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 3-cyclopropyl-2-fluoropyridine as a lead compound in various therapeutic areas. Studies have demonstrated its potential in inhibiting key enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The cyclopropyl group, in particular, has been shown to enhance binding interactions with biological targets, while the fluorine atom provides a handle for further derivatization and optimization.

In the realm of drug discovery, 3-cyclopropyl-2-fluoropyridine has been employed as an intermediate in the synthesis of more complex molecules. Its structural motif is frequently incorporated into libraries of compounds designed for fragment-based drug design (FBDD) and structure-based drug design (SBDD). The compound’s ability to engage with multiple binding pockets across different proteins has made it a promising candidate for developing multitargeted therapeutics.

One notable application of 3-cyclopropyl-2-fluoropyridine is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The fluoropyridine core has been successfully utilized in designing inhibitors targeting various kinases, including Janus kinases (JAKs) and tyrosine kinases (TYKs). The presence of both the cyclopropyl and fluorine substituents allows for fine-tuning of binding affinity and selectivity, which are critical factors in kinase inhibition.

Another area where 3-cyclopropyl-2-fluoropyridine has shown promise is in antiviral research. The compound’s ability to disrupt viral replication cycles by interfering with essential viral enzymes or host cell interactions has been explored. For instance, derivatives of 3-cyclopropyl-2-fluoropyridine have been investigated for their potential to inhibit proteases involved in viral polyproteins processing. This approach aligns with current trends in antiviral drug development, which emphasize targeting conserved viral mechanisms to broaden therapeutic efficacy.

The agrochemical industry has also recognized the value of 3-cyclopropyl-2-fluoropyridine as a building block for developing novel pesticides. Pyridine derivatives are well-established in crop protection chemistry due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. The structural features of 3-cyclopropyl-2-fluoropyridine contribute to its efficacy as an intermediate in synthesizing herbicides, fungicides, and insecticides that exhibit improved environmental profiles.

From a synthetic chemistry perspective, 3-cyclopropyl-2-fluoropyridine serves as a versatile precursor for accessing more complex scaffolds through functional group transformations. Techniques such as nucleophilic substitution, metal-catalyzed cross-coupling reactions, and cyclization strategies have been employed to expand the chemical space derivable from this compound. These synthetic methodologies not only enhance our understanding of pyridine chemistry but also provide access to novel molecules with tailored properties for specific applications.

The growing interest in fluorinated pyridines like 3-cyclopropyl-2-fluoropyridine is further underscored by recent patents and scientific literature. Researchers have reported innovative synthetic routes to this compound, highlighting its accessibility from readily available starting materials. Additionally, studies on its spectroscopic properties, such as NMR spectroscopy and mass spectrometry, have provided valuable insights into its molecular structure and conformational behavior.

In conclusion, 3-Cyclopropyl-2-fluoropyridine (CAS No: 1227177-68-5) represents a significant compound in modern chemical biology and drug discovery. Its unique structural features make it a valuable scaffold for developing therapeutics targeting various diseases, including cancer and viral infections. Furthermore, 3-cyclopropyl-2-fluoropyridine continues to be an important intermediate in agrochemical applications, contributing to advancements in sustainable agriculture. As research progresses, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry, offering new opportunities for therapeutic development.